Cas no 55109-47-2 (Butanoyl chloride, 3-methyl-2-oxo-)

• Product Name: Butanoyl chloride, 3-methyl-2-oxo-
• CAS No: 55109-47-2
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• MDL: MFCD24688747
• CID: 4033863
• PubChem ID: 10877171
• Update Time: 2025-04-22

Butanoyl chloride, 3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 3-methyl-2-oxo-
• 3-Methyl-2-oxobutanoyl chloride
• 55109-47-2
• SCHEMBL642131

• MDL： MFCD24688747
• Inchi： 1S/C5H7ClO2/c1-3(2)4(7)5(6)8/h3H,1-2H3
• InChI Key： BAQRRRYYSFQKIF-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(=O)C(C)C

Computed Properties

• Exact Mass: 134.0134572Da
• Monoisotopic Mass: 134.0134572Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų